Cas no 192717-19-4 (3-(1H-Indol-5-yl)propanoic acid)

• Product Name: 3-(1H-Indol-5-yl)propanoic acid
• CAS No: 192717-19-4
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 1036962
• PubChem ID: 22100892
• Update Time: 2025-06-08

3-(1H-Indol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1H-Indol-5-yl)propanoic acid
• 1H-Indole-5-propanoic acid
• LogP
• QLLLZURKPNGXFF-UHFFFAOYSA-N
• BS-49691
• 3-(1H-indol-5-yl)propionic acid
• AKOS006309228
• CS-0186698
• SCHEMBL6263512
• DA-08721
• 192717-19-4
• Z1198310844
• W-206418
• EN300-126357
• MFCD11100576
• E76179
• 3-(1H-INDOL-5-YL)PROPANOICACID
• DTXSID90622432

• Inchi： 1S/C11H11NO2/c13-11(14)4-2-8-1-3-10-9(7-8)5-6-12-10/h1,3,5-7,12H,2,4H2,(H,13,14)
• InChI Key： QLLLZURKPNGXFF-UHFFFAOYSA-N
• SMILES： OC(CCC1C=CC2=C(C=CN2)C=1)=O

Computed Properties

• Exact Mass: 189.07903
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.297
• Boiling Point: 417.6°C at 760 mmHg
• Flash Point: 206.4°C
• Refractive Index: 1.666
• PSA: 53.09